1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine

• IUPAC Name: 1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,2,4-triazol-3-amine
• InChI: InChI=1S/C11H15N5O/c1-7-4-13-9(8(2)10(7)17-3)5-16-6-14-11(12)15-16/h4,6H,5H2,1-3H3,(H2,12,15)
• InChI Key: FYTWEKAQAVVQHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CN2C=NC(=N2)N
• Molecular Formula: C11H15N5O
• Molecular Weight: 233.27 g/mol
• CAS No.: 1178618-20-6

Description

1-(4-methoxy-3,5-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine, also known as MeO-DMT-TZ, is a pyridine-based heterocyclic compound. It is an aromatic compound which is classified as an amine, and is used as a research chemical due to its potential applications in the field of medicinal chemistry. MeO-DMT-TZ has been studied for its potential therapeutic effects, and has been found to be a promising candidate for further research into its potential uses in the medical field.

Scientific Research Applications

Antimicrobial Activities

1,2,4-Triazole derivatives, including compounds similar to 1-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine, have been synthesized and screened for antimicrobial activities. Some of these compounds have demonstrated good or moderate activities against various microorganisms, indicating their potential in antimicrobial research (Bektaş et al., 2007).

Crystal Structure Analysis

The molecular and crystal structure of compounds closely related to this compound have been studied, providing insights into their chemical properties and potential applications in materials science (Dolzhenko et al., 2011).

Clinical Drug Motifs

1,2,4-Triazoles play a vital role in the core motif of several clinical drugs, including Rizatriptan (anti-migraine), Ribavirin (antiviral), and Anastrozole (anticancer). The structural similarities with 1,2,4-triazole derivatives highlight the significance of such compounds in drug development (Prasad et al., 2021).

Synthesis and Structure Elucidation

Research has focused on the synthesis and structure elucidation of triazole compounds, which is crucial for understanding their potential applications in various fields, including pharmaceuticals and materials science (Selby & Lepone, 1984).

PET Imaging Agents

Some triazole derivatives have been evaluated as PET imaging agents, highlighting their potential use in diagnostic imaging and neuroscience research (Kumar et al., 2006).

Herbicidal Activity

Certain N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, which share structural features with this compound, have shown excellent herbicidal activity, indicating their potential in agricultural applications (Moran, 2003).